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Compound of Interest

Compound Name:
9-Octadecenoic acid (9Z)-,

dodecyl ester

Cat. No.: B1237561 Get Quote

FOR IMMEDIATE RELEASE

This document provides an in-depth technical overview of the safety and handling protocols for

Dodecyl Oleate (CAS No. 36078-10-1), intended for researchers, scientists, and professionals

in the field of drug development. Dodecyl Oleate, an ester of dodecyl alcohol and oleic acid, is

utilized in various formulations for its emollient properties. A thorough understanding of its

safety profile is critical for its appropriate application in research and manufacturing.

Physicochemical and Toxicological Data
The following tables summarize the key physicochemical properties and toxicological data for

dodecyl oleate, facilitating a clear comparison of its characteristics.

Table 1: Physicochemical Properties of Dodecyl Oleate
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Property Value Reference

Chemical Name Dodecyl (9Z)-octadec-9-enoate --INVALID-LINK--

CAS Number 36078-10-1 --INVALID-LINK--

Molecular Formula C₃₀H₅₈O₂ --INVALID-LINK--

Molecular Weight 450.8 g/mol --INVALID-LINK--

Boiling Point 494-495°C --INVALID-LINK--

Melting Point 14.5 °C --INVALID-LINK--

Solubility Practically insoluble in water --INVALID-LINK--

Table 2: Summary of Toxicological Data for Dodecyl Oleate

Endpoint Species Result Classification Reference

Acute Oral

Toxicity
Rat

LD₅₀ > 40.0

ml/kg
Not Classified [1]

Acute Dermal

Toxicity
Rabbit

LD₅₀ > 2000

mg/kg (Limit

Test)

Not Classified [2]

Primary Dermal

Irritation
Rabbit

PII = 0.28 (100%

conc.)
Non-irritant [3]

Eye Irritation Rabbit

Little to no

irritation (100%

conc.)

Not an eye

irritant
[1]

Skin

Sensitization
Guinea Pig

Not a sensitizer

(15% conc.)
Not a sensitizer [1]

Skin

Sensitization
Human

No sensitization

(1-5% RIPT)
Not a sensitizer [1]

Aquatic Toxicity Fish
LC₅₀ = 3200 mg/l

(96h)
Not classified --INVALID-LINK--
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PII: Primary Irritation Index; RIPT: Repeated Insult Patch Test

Hazard Identification and Personal Protection
Dodecyl oleate is generally not classified as a hazardous substance.[3][4] However, prolonged

or repeated exposure may cause mild skin and eye irritation.[5] Exposure may also aggravate

pre-existing skin, eye, or respiratory conditions.

Exposure Controls and Personal Protective Equipment
(PPE)
To ensure safe handling, the following personal protective equipment is recommended:

Eye Protection: Wear safety glasses with side shields where there is a potential for

splashing.[1][5]

Hand Protection: For prolonged or repeated contact, chemical-resistant gloves (e.g., nitrile)

should be worn.[3][5]

Skin and Body Protection: Standard laboratory clothing is typically sufficient. For tasks with a

risk of significant exposure, additional protective clothing may be necessary.[5]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required.[5] If vapors or mists are generated, use a NIOSH-approved

respirator.

Handling, Storage, and Emergency Procedures
Proper handling and storage are essential to maintain the integrity of dodecyl oleate and

ensure laboratory safety.

Handling and Storage
Handling: Avoid breathing vapors or mists and prevent prolonged contact with skin and eyes.

Practice good industrial hygiene, including washing hands before breaks and at the end of

the workday.[5]
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Storage: Store in a cool, dry, and well-ventilated area.[1][5] Keep containers tightly closed

and away from direct sunlight and incompatible materials such as strong acids, bases, and

oxidizing agents.

First-Aid Measures
After Inhalation: Move the individual to fresh air. If breathing difficulties persist, seek medical

attention.[4]

After Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[4]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding the eyelids open.[4]

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek medical

attention.[4]

Accidental Release Measures
For spills, contain the material using dikes or absorbents. Clean up spills immediately using an

inert absorbent material (e.g., sand, earth) and place it in a suitable container for disposal.[1][3]

Ensure the area is well-ventilated.

Experimental Protocols
The toxicological data presented are derived from studies conducted according to standardized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are detailed methodologies for key safety assessment

experiments.

Acute Oral Toxicity (Based on OECD Guideline 401)
The acute oral toxicity of dodecyl oleate was determined in Wistar rats.[1]

Principle: The test substance is administered by gavage in graduated doses to groups of

fasted animals.[6]
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Methodology:

Animals: Young, healthy Wistar rats (3 males and 2 females per dose group) were used.[1]

Fasting: Animals were fasted for 24 hours prior to dosing.[1]

Dosing: Dodecyl oleate was administered once by intragastric intubation at dose levels of

2.5, 5.0, 10.0, 20.0, and 40.0 ml/kg.[1]

Observation: Animals were observed for signs of toxicity and mortality at regular intervals

for 14 days following administration.[1]

Endpoint: The LD₅₀ (the dose expected to cause mortality in 50% of the test animals) was

determined. For dodecyl oleate, no deaths were recorded, establishing the LD₅₀ as greater

than 40.0 ml/kg.[1]

Acute Dermal Irritation (Based on OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Principle: A single dose of the test substance is applied to the skin of an animal, with

untreated skin serving as a control. The degree of irritation is scored at specified intervals.[7]

Methodology:

Animals: Albino rabbits are typically used for this assay.

Preparation: Approximately 24 hours before the test, the fur on the animal's back is

clipped.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied

to a small area (approx. 6 cm²) of the clipped skin and covered with a gauze patch.[7]

Exposure: The patch is held in place with semi-occlusive tape for a 4-hour exposure

period.[7]
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Observation: After patch removal, the skin is observed for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours.[7]

Scoring: Skin reactions are graded on a scale of 0 (no effect) to 4 (severe effect). The

Primary Irritation Index (PII) is calculated from these scores. A PII of less than 0.5

indicates a non-irritant.[1]

Skin Sensitization - Guinea Pig Maximization Test
(GPMT)
This test assesses the potential of a substance to induce skin sensitization (allergic contact

dermatitis).

Principle: The test involves an induction phase, where the animal is exposed to the test

substance, followed by a challenge phase to determine if sensitization has occurred.

Methodology:

Animals: Young, healthy albino guinea pigs are used.

Induction Phase:

Day 0: Intradermal injections of the test substance (with and without adjuvant) are

administered into the shoulder region.

Day 7: A topical application of the test substance is applied to the same site and

covered with an occlusive patch for 48 hours.

Challenge Phase:

Day 21: A non-irritating concentration of the test substance is applied topically to a naive

site on the flank and covered with an occlusive patch for 24 hours.

Observation: The challenge sites are observed for skin reactions (erythema and edema) at

24 and 48 hours after patch removal.
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Endpoint: The incidence and severity of the skin reactions in the test group are compared

to a non-sensitized control group. Dodecyl oleate was found not to be a sensitizer in

guinea pigs at a 15% concentration.[1]

Visualized Workflows and Procedures
The following diagrams illustrate key logical and experimental workflows relevant to the safety

and handling of dodecyl oleate.

Chemical Safety Assessment Workflow

Hazard Identification
(Physicochemical & Toxicological Data Review)

Dose-Response Assessment
(Determine NOAEL, LD50, etc.)

Quantitative Analysis

Risk Characterization
(Integrate hazard and exposure data)

Exposure Assessment
(Identify routes and levels of exposure)

Risk Management
(Implement control measures - PPE, SOPs)

Decision Making

Click to download full resolution via product page

Figure 1. Chemical Safety Assessment Workflow
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Conceptual Dermal Irritation Test (OECD 404)

Animal Preparation
(Albino Rabbit, Clipped Fur)

Substance Application
(0.5 mL on 6 cm² skin patch)

Exposure Period
(4-hour semi-occlusive patch)

Patch Removal & Cleaning

Observation & Scoring
(1, 24, 48, 72 hours)

Calculate Primary Irritation Index (PII)

Classification
(Irritant vs. Non-irritant)

Click to download full resolution via product page

Figure 2. Dermal Irritation Test Protocol
Figure 3. Dodecyl Oleate Spill Response Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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